Cas no 1805960-25-1 (2-Amino-3-(difluoromethyl)-4-hydroxypyridine)
2-Amino-3-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-3-(difluoromethyl)-4-hydroxypyridine
-
- Inchi: 1S/C6H6F2N2O/c7-5(8)4-3(11)1-2-10-6(4)9/h1-2,5H,(H3,9,10,11)
- InChI Key: PYJUDIXBMRYAKE-UHFFFAOYSA-N
- SMILES: FC(C1C(C=CNC=1N)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 245
- XLogP3: 0.3
- Topological Polar Surface Area: 55.1
2-Amino-3-(difluoromethyl)-4-hydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024002694-250mg |
2-Amino-3-(difluoromethyl)-4-hydroxypyridine |
1805960-25-1 | 97% | 250mg |
$680.00 | 2022-04-01 | |
| Alichem | A024002694-500mg |
2-Amino-3-(difluoromethyl)-4-hydroxypyridine |
1805960-25-1 | 97% | 500mg |
$999.60 | 2022-04-01 | |
| Alichem | A024002694-1g |
2-Amino-3-(difluoromethyl)-4-hydroxypyridine |
1805960-25-1 | 97% | 1g |
$1,730.40 | 2022-04-01 |
2-Amino-3-(difluoromethyl)-4-hydroxypyridine Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on 2-Amino-3-(difluoromethyl)-4-hydroxypyridine
Introduction to 2-Amino-3-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805960-25-1)
2-Amino-3-(difluoromethyl)-4-hydroxypyridine, with the CAS number 1805960-25-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique combination of an amino group, a difluoromethyl substituent, and a hydroxyl group in its structure makes it a promising candidate for various drug development initiatives.
The chemical structure of 2-Amino-3-(difluoromethyl)-4-hydroxypyridine is characterized by its aromatic pyridine ring, which is functionalized with an amino group at the 2-position, a difluoromethyl group at the 3-position, and a hydroxyl group at the 4-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule. The presence of the difluoromethyl group, in particular, is noteworthy as it can significantly influence the compound's reactivity and metabolic stability.
Recent studies have highlighted the potential of 2-Amino-3-(difluoromethyl)-4-hydroxypyridine in various therapeutic areas. One of the key areas of interest is its activity as a modulator of enzymes involved in metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes that are implicated in diseases such as diabetes and obesity. The ability to modulate these enzymes effectively could lead to the development of new therapeutic agents for these conditions.
In addition to its enzymatic modulation properties, 2-Amino-3-(difluoromethyl)-4-hydroxypyridine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide, and there is a continuous need for new and effective treatments. Studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a promising candidate for further development as an anti-inflammatory drug.
The pharmacokinetic properties of 2-Amino-3-(difluoromethyl)-4-hydroxypyridine have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as an oral medication. The compound's high oral bioavailability and good metabolic stability make it suitable for chronic administration, which is often required for treating long-term conditions such as diabetes and inflammatory diseases.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-Amino-3-(difluoromethyl)-4-hydroxypyridine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.
Beyond its therapeutic applications, 2-Amino-3-(difluoromethyl)-4-hydroxypyridine has also found use in chemical synthesis and materials science. Its unique chemical properties make it a valuable intermediate in the synthesis of more complex molecules with diverse applications. For example, it can be used as a building block in the synthesis of novel polymers with enhanced mechanical and thermal properties.
In conclusion, 2-Amino-3-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805960-25-1) is a multifaceted compound with significant potential in various fields. Its unique chemical structure and biological activities make it a promising candidate for drug development, particularly in areas such as diabetes, obesity, and inflammatory diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future applications in medicine and beyond.
1805960-25-1 (2-Amino-3-(difluoromethyl)-4-hydroxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)